Cas no 1806930-29-9 (Methyl 3-(difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxylate
• CAS No: 1806930-29-9
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4884039
• Update Time: 2025-08-05

Methyl 3-(difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxylate

• Inchi： 1S/C9H8F3NO2/c1-4-3-5(10)13-7(9(14)15-2)6(4)8(11)12/h3,8H,1-2H3
• InChI Key： XGQHKRPLMKTQRL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC(=CC=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxylate

Methyl 3-(difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxylate (CAS No. 1806930-29-9)

Methyl 3-(difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxylate is a highly specialized organic compound with the CAS registry number 1806930-29-9. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry due to their unique electronic properties and potential applications in drug discovery, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with a methyl group at position 4, a fluoro group at position 6, a difluoromethyl group at position 3, and a methyl ester group at position 2. These substituents contribute to its distinct chemical reactivity and physical properties.

The synthesis of Methyl 3-(difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxylate involves a series of carefully designed organic reactions. Typically, the starting material is a pyridine derivative with appropriate substituents, which undergoes fluorination, alkylation, and esterification steps. Recent advancements in fluorination techniques, such as the use of fluorinating agents like selective fluorination reagents, have enabled the precise placement of fluorine atoms at specific positions on the pyridine ring. This level of control is crucial for optimizing the compound's properties for desired applications.

One of the most notable applications of this compound lies in its potential as a building block for more complex molecules. Its structure serves as an excellent platform for further functionalization, such as introducing additional substituents or modifying existing groups to tailor its properties. For instance, researchers have explored the use of this compound in the development of novel agrochemicals with improved efficacy and reduced environmental impact. The presence of multiple fluorine atoms enhances the compound's stability and bioavailability, making it an attractive candidate for such applications.

In recent years, there has been growing interest in understanding the electronic properties of Methyl 3-(difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxylate. Computational studies using density functional theory (DFT) have provided insights into its molecular orbitals and reactivity patterns. These studies have revealed that the electron-withdrawing effects of the fluoro and difluoromethyl groups significantly influence the electronic distribution across the pyridine ring. This knowledge is invaluable for designing new compounds with tailored electronic properties for specific purposes.

The physical properties of this compound are also worth mentioning. It has a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents like dichloromethane and acetonitrile. Its stability under various conditions has been extensively studied, with results indicating that it remains stable under normal storage conditions but may undergo decomposition under harsh acidic or basic environments.

From an environmental perspective, researchers have investigated the biodegradation pathways of Methyl 3-(difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxylate. Studies suggest that it undergoes microbial degradation in aerobic conditions, with key intermediates being identified through metabolomic analysis. This information is critical for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, Methyl 3-(difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxylate (CAS No. 1806930-29-9) is a versatile organic compound with promising applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for researchers seeking to develop innovative solutions in chemistry and related fields.